Cas no 1569-94-4 (5-Isoxazolemethanol, 4,5-dihydro-3-phenyl-)

• Product name: 5-Isoxazolemethanol, 4,5-dihydro-3-phenyl-
• CAS No: 1569-94-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 1332255
• PubChem ID: 353147

5-Isoxazolemethanol, 4,5-dihydro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol, 4,5-dihydro-3-phenyl-
• BCB03_000774
• AKOS013484449
• NSC-600409
• 1569-94-4
• NSC600409
• SCHEMBL6022384
• PK04_108267
• BRD-A41395757-001-01-5
• (3-Phenyl-4,5-dihydroisoxazol-5-yl)methanol
• 3-phenyl-5-hydroxymethylisoxazoline

• Inchi： InChI=1S/C10H11NO2/c12-7-9-6-10(11-13-9)8-4-2-1-3-5-8/h1-5,9,12H,6-7H2
• InChI Key： GXUGWAXJXGJRAH-UHFFFAOYSA-N
• SMILES： C1C(ON=C1C2=CC=CC=C2)CO

Computed Properties

• Exact Mass: 177.079
• Monoisotopic Mass: 177.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.8Ų